chloric acid

• CAS No.: 14866-68-3
• Product Name: chloric acid
• Molecular Formula: ClO3-
• Molecular Weight: 83.45 g/mol
• IUPAC Name: chlorate
• Standard InChI: InChI=1S/ClHO3/c2-1(3)4/h(H,2,3,4)/p-1
• Standard InChIKey: XTEGARKTQYYJKE-UHFFFAOYSA-M
• SMILES: [O-]Cl(=O)=O
• Canonical SMILES: [O-]Cl(=O)=O
• Physical Description: Chlorate, n.o.s., wet appears as a moist solid or slurry.; Chlorate, inorganic, n.o.s. is a white crystalline. It is soluble in water. The material itself is noncombustible, but it can form a very flammable mixture with combustible materials, and this mixture may be explosive if the combustible material is very finely divided. The mixture can be ignited by friction. Contact with strong sulfuric acid can cause fires or explosions. When mixed with ammonium salts, spontaneous decomposition and ignition may result. Prolonged exposure of the material to heat or fire can result in an explosion.
• Description: Chlorate, inorganic, n.o.s. is a white crystalline. It is soluble in water. The material itself is noncombustible, but it can form a very flammable mixture with combustible materials, and this mixture may be explosive if the combustible material is very finely divided. The mixture can be ignited by friction. Contact with strong sulfuric acid can cause fires or explosions. When mixed with ammonium salts, spontaneous decomposition and ignition may result. Prolonged exposure of the material to heat or fire can result in an explosion.; Chlorate, n.o.s., wet appears as a moist solid or slurry.; Chlorate is a monovalent inorganic anion obtained by deprotonation of chloric acid. It is a monovalent inorganic anion and a chlorine oxoanion. It is a conjugate base of a chloric acid.
• Synonyms: Chlorates
• PubChem Compound: 104770
• Last Modified: Dec 23 2021